1-((4-Morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3-(o-tolyl)urea

• IUPAC Name: 1-(2-methylphenyl)-3-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]urea
• InChI: InChI=1S/C20H27N7O2/c1-15-6-2-3-7-16(15)22-20(28)21-14-17-23-18(26-8-4-5-9-26)25-19(24-17)27-10-12-29-13-11-27/h2-3,6-7H,4-5,8-14H2,1H3,(H2,21,22,28)
• InChI Key: LQVNCSHQGWHBMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCC2=NC(=NC(=N2)N3CCOCC3)N4CCCC4
• Molecular Formula: C20H27N7O2
• Molecular Weight: 397.5 g/mol

Description

1-((4-Morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3-(o-tolyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and agriculture. This compound is a potent inhibitor of protein kinases and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Synthesis and Structural Analysis

• Research on the stereoselective synthesis of active metabolites related to potent PI3 kinase inhibitors highlighted the synthesis and stereochemical determination of a related compound, showcasing a method to achieve specific stereochemistry crucial for biological activity (Zecheng Chen et al., 2010).
• Studies on Mannich bases as corrosion inhibitors for mild steel surfaces in HCl solution have synthesized and characterized urea-derived Mannich bases, providing insights into their effectiveness and potential industrial applications (M. Jeeva et al., 2015).
• Unique coordination chemistry of Copper (II) with N,N,O-donor Schiff-base ligands, including compounds related to the query compound, was explored to study the impact of molecular structure on the coordination behavior and properties of the complexes (Ishani Majumder et al., 2016).

Applications in Catalysis and Materials Science

• The synthesis of Vanadium(V) compounds with bis-(hydroxylamino)-1,3,5-triazine ligands, including morpholino derivatives, was reported, focusing on structural and physical studies. These compounds exhibit potential for applications in catalysis, medicine, and analysis (V. Nikolakis et al., 2008).

Biological and Pharmaceutical Research

• Antimicrobial activity of N-substituted N′-[6-methyl-2-oxido-1,3,2-dioxaphosphinino(5,4-b)pyridine-2-yl]ureas was investigated, showing moderate activity and highlighting the potential of such compounds in developing new antimicrobial agents (P. V. G. Reddy et al., 2003).